3-Oxo-4-aza-5α-αndrost-1-ene-17β-carboxylic Acid Methyl Ester
3-Oxo-4-aza-5α-αndrost-1-ene-17β-carboxylic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
103335-41-7
VCID:
VC0029297
InChI:
InChI=1S/C20H29NO3/c1-19-10-8-14-12(13(19)5-6-15(19)18(23)24-3)4-7-16-20(14,2)11-9-17(22)21-16/h9,11-16H,4-8,10H2,1-3H3,(H,21,22)/t12-,13-,14-,15+,16+,19-,20+/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)OC)CCC4C3(C=CC(=O)N4)C
Molecular Formula:
C20H29NO3
Molecular Weight:
331.4 g/mol
3-Oxo-4-aza-5α-αndrost-1-ene-17β-carboxylic Acid Methyl Ester
CAS No.: 103335-41-7
Reference Standards
VCID: VC0029297
Molecular Formula: C20H29NO3
Molecular Weight: 331.4 g/mol
| CAS No. | 103335-41-7 |
|---|---|
| Product Name | 3-Oxo-4-aza-5α-αndrost-1-ene-17β-carboxylic Acid Methyl Ester |
| Molecular Formula | C20H29NO3 |
| Molecular Weight | 331.4 g/mol |
| IUPAC Name | methyl (1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxylate |
| Standard InChI | InChI=1S/C20H29NO3/c1-19-10-8-14-12(13(19)5-6-15(19)18(23)24-3)4-7-16-20(14,2)11-9-17(22)21-16/h9,11-16H,4-8,10H2,1-3H3,(H,21,22)/t12-,13-,14-,15+,16+,19-,20+/m0/s1 |
| Standard InChIKey | WMSQGMYJYBSBKA-ALHYADCGSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)OC)CC[C@@H]4[C@@]3(C=CC(=O)N4)C |
| SMILES | CC12CCC3C(C1CCC2C(=O)OC)CCC4C3(C=CC(=O)N4)C |
| Canonical SMILES | CC12CCC3C(C1CCC2C(=O)OC)CCC4C3(C=CC(=O)N4)C |
| Synonyms | (4aR,4bS,6aS,7S,9aS,9bS,11aR)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-Tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxylic Acid Methyl Ester; (5α,17β)-3-Oxo-4-azaandrost-1-ene-17-carboxylic Acid Methyl Ester; Methyl 3-Oxo-4-aza-5α- |
| PubChem Compound | 11002070 |
| Last Modified | Nov 11 2021 |
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